Calcium Sulfate Dihydrate
Calcium Sulfate Dihydrate
Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Brand Name:
Vulcanchem
CAS No.:
10101-41-4
VCID:
VC0046909
InChI:
InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
SMILES:
O.O.[O-]S(=O)(=O)[O-].[Ca+2]
Molecular Formula:
CaSO4. 2H2O
CaH4O6S
CaH4O6S
Molecular Weight:
172.17 g/mol
Calcium Sulfate Dihydrate
CAS No.: 10101-41-4
Reference Standards
VCID: VC0046909
Molecular Formula: CaSO4. 2H2O
CaH4O6S
Molecular Weight: 172.17 g/mol
CAS No. | 10101-41-4 |
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Product Name | Calcium Sulfate Dihydrate |
Molecular Formula | CaSO4. 2H2O CaH4O6S |
Molecular Weight | 172.17 g/mol |
IUPAC Name | calcium;sulfate;dihydrate |
Standard InChI | InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2 |
Standard InChIKey | PASHVRUKOFIRIK-UHFFFAOYSA-L |
SMILES | O.O.[O-]S(=O)(=O)[O-].[Ca+2] |
Canonical SMILES | O.O.[O-]S(=O)(=O)[O-].[Ca+2] |
Density | 2.32 (NIOSH, 2016) 2.3 g/cm³ 2.32 g/cm³ 2.32 |
Melting Point | 262 to 325 °F (Loses H2O) (NIOSH, 2016) 100-150 °C 262-325°F (loses H2O) 262-325°F (Loses H2O) |
Physical Description | Gypsum appears as white or nearly white, odorless, crystalline solid. PelletsLargeCrystals OtherSolid; WetSolid WHITE CRYSTALLINE POWDER OR LUMPS. CRYSTALLINE POWDER. White or nearly white, odorless, crystalline solid. |
Description | Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate. Gypsum appears as white or nearly white, odorless, crystalline solid. A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum. |
Related CAS | 7778-18-9 (Parent) |
Solubility | 0.2 % at 77° F (NIOSH, 2016) Solubility in water, g/100ml at 25 °C: 0.24 (very poor) Solubility in water, g/100ml at 20 °C: 0.2 (very poor) (77°F): 0.2% |
Synonyms | Alabaster Anhydrous Sulfate of Lime Artificial Dental Stone Calcium Sulfate Calcium Sulfate (1:1), Dihydrate Calcium Sulfate (1:1), Hemihydrate Calcium Sulfate (2:1) Calcium Sulfate Dihydrate Calcium Sulfate, Anhydrous Calcium Sulfate, Dihydrate Calcium Sulfate, Hemihydrate Calcium Sulphate Dental Gypsum Dental Stone, Artificial Drierite Gypsite Gypsum Gypsum, Dental Karstenite Plaster of Paris Stone, Artificial Dental |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
PubChem Compound | 24928 |
Last Modified | Nov 11 2021 |
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